Cas no 443955-56-4 (3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-sulfonyl chloride)

• Product Name: 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-sulfonyl chloride
• CAS No: 443955-56-4
• MF: C₈H₆ClNO₃S₂
• MW: 263.721138477325
• MDL: MFCD13176364
• CID: 2643140
• PubChem ID: 21873756
• Update Time: 2025-05-20

3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-oxo-4H-1,4-benzothiazine-6-sulfonyl chloride
• 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-sulfonyl chloride
• 874-642-2
• BBL011539
• STL146659
• 3-oxo-3,4-dihydro-2h benzo[1,4]thiazine-6-sulfonyl chloride
• SCHEMBL2925305
• EN300-157114
• 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-6-sulfonyl chloride
• AKOS005720872
• FEXJVEZCIWUQMB-UHFFFAOYSA-N
• 443955-56-4
• MFCD13176364
• VS-02972
• DTXSID30619205
• G28551
• 3-oxo-3,4-dihydro-2H-benzo[1,4]thiazine-6-sulfonylchloride
• DTXCID90569959
• TSA95556
• 3-oxo-3,4-dihydro-2H-benzo[1,4]thiazine-6-sulfonyl chloride
• CS-0235470

• MDL： MFCD13176364
• Inchi： 1S/C8H6ClNO3S2/c9-15(12,13)5-1-2-7-6(3-5)10-8(11)4-14-7/h1-3H,4H2,(H,10,11)
• InChI Key： FEXJVEZCIWUQMB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)NC(CS2)=O)(=O)=O

Computed Properties

• Exact Mass: 262.9477631Da
• Monoisotopic Mass: 262.9477631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 473.1±45.0 °C at 760 mmHg
• Flash Point: 239.9±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-sulfonyl chloride

3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazine-6-Sulfonyl Chloride (CAS No: 443955-56-4)

The compound 3-Oxo-3,4-dihydro-2H-1,4-benzothiazine-6-sulfonyl chloride, identified by the CAS registry number 443955-56-4, is a highly specialized organic molecule with significant applications in various chemical and pharmaceutical industries. This compound belongs to the class of benzothiazines, which are known for their versatile reactivity and structural diversity. The molecule's structure features a benzothiazine ring system with a sulfonyl chloride group at the 6-position and an oxo group at the 3-position, making it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of benzothiazine derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The sulfonyl chloride functionality in this compound is particularly reactive, enabling it to participate in nucleophilic substitution reactions—a property that has been exploited in the synthesis of various bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the preparation of novel sulfonamide derivatives with potential therapeutic applications.

The synthesis of 3-Oxo-3,4-dihydro-2H-1,4-benzothiazine-6-sulfonyl chloride typically involves multi-step organic transformations. One common approach involves the oxidation of a dihydrobenzothiazine derivative followed by sulfonation and subsequent conversion to the sulfonyl chloride form. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yield and selectivity while minimizing environmental impact.

In terms of applications, this compound has found utility in the synthesis of advanced polymers and materials. Its reactivity makes it suitable for use in cross-coupling reactions, which are critical in the construction of complex molecular architectures. Additionally, its ability to act as an electrophilic agent has been leveraged in peptide coupling reactions, highlighting its role in medicinal chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of benzothiazine-based compounds. Quantum mechanical calculations have revealed that the oxo group at position 3 significantly influences the electronic distribution within the molecule, enhancing its reactivity towards nucleophilic attack. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its potential applications.

In conclusion, 3-Oxo-3,4-dihydro-2H-1,4-benzothiazine-6-sulfonyl chloride (CAS No: 443955-56-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis, while ongoing research continues to uncover new possibilities for its use in drug development and materials science.